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An In-depth Technical Guide on 3-((4-Bromophenyl)amino)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed overview of the molecular structure, chemical formula, and
physicochemical properties of 3-((4-Bromophenyl)amino)propanoic acid. It includes a
plausible experimental protocol for its synthesis based on analogous chemical reactions. The
guide is intended for professionals in research and drug development who are interested in the
chemical characteristics and synthesis of N-aryl-B-alanine derivatives.

Molecular Structure and Formula

3-((4-Bromophenyl)amino)propanoic acid, also known as N-(4-bromophenyl)-B-alanine, is
an aromatic amino acid derivative. Its structure consists of a propanoic acid backbone where
the amino group at the B-position (carbon 3) is substituted with a 4-bromopheny! group.

e Molecular Formula: CoH10BrNO2[1]
e Canonical SMILES: C1=CC(=CC=C1NC(CC(=0)0))Br

e CAS Number: 90561-83-4[1]
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The molecular structure is distinct from its isomer, 3-amino-3-(4-bromophenyl)propanoic acid,
where both the amino and the 4-bromophenyl groups are attached to the third carbon of the
propanoic acid chain. In the specified molecule, the nitrogen atom bridges the phenyl ring and
the propanoic acid chain.

Physicochemical Properties

Quantitative data for 3-((4-Bromophenyl)amino)propanoic acid is not extensively available in
public databases. The following table summarizes key computed and, where available,
experimental data. For context, data for the related compound 3-(4-Bromophenyl)propionic
acid is also provided.

3-((4- 3-(4-

Property Bromophenyl)amino)propa Bromophenyl)propionic
noic acid acid (for comparison)

Molecular Weight 244.09 g/mol (calculated) 229.07 g/mol [2]

Exact Mass 242.98949 Da (calculated)[3] 227.97859 Da[?]

Melting Point Data not available 133-136 °C[4]

LogP (calculated) Data not available 2.2[2]

Appearance Likely a solid Solid[4]

Experimental Protocols: Synthesis

A plausible method for the synthesis of 3-((4-Bromophenyl)amino)propanoic acid is via a
Michael addition reaction between 4-bromoaniline and acrylic acid. This is a common method
for the preparation of N-aryl-B-alanines. The following protocol is adapted from the synthesis of
structurally related N-aryl-3-alanine derivatives.

Reaction: 4-Bromoaniline + Acrylic Acid - 3-((4-Bromophenyl)amino)propanoic acid
Materials:

e 4-Bromoaniline
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e Acrylic acid

e Water (as solvent)

 Hydrochloric acid (for workup)

e Sodium hydroxide (for workup)

o Ethyl acetate (for extraction)

¢ Anhydrous magnesium sulfate (for drying)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-
bromoaniline (1 equivalent) in water.

e Add acrylic acid (1.1 equivalents) to the solution.

» Heat the reaction mixture to reflux and maintain for 24-48 hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.
 Acidify the mixture with hydrochloric acid to a pH of approximately 2.
o Extract the aqueous layer with ethyl acetate.

e Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
filter.

» Remove the solvent under reduced pressure to yield the crude product.

e The crude product can be purified by recrystallization from an appropriate solvent system
(e.g., ethanol/water).

Visualization of Synthesis Workflow
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The following diagram illustrates the key steps in the synthesis of 3-((4-
Bromophenyl)amino)propanoic acid.
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Reactants

Michael Addition
(Reflux in Water)

eaction Mixture

Acidification, Extraction,
and Purification

inal Product

3-((4-Bromophenyl)amino)propanoic acid

Click to download full resolution via product page

Caption: Synthesis workflow for 3-((4-Bromophenyl)amino)propanoic acid.

Biological Activity and Applications

While specific biological activities of 3-((4-Bromophenyl)amino)propanoic acid are not well-
documented, N-aryl-3-alanine derivatives, in general, are of interest in medicinal chemistry.
They serve as scaffolds for the synthesis of various heterocyclic compounds and have been
investigated for a range of biological activities, including antimicrobial and anticancer
properties. The bromo-substituent on the phenyl ring provides a site for further chemical
modification, making this compound a potentially versatile intermediate in drug discovery and
development.

Disclaimer: This document is intended for informational purposes for a technical audience. The
experimental protocols are illustrative and should be adapted and performed by qualified
professionals in a laboratory setting with appropriate safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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